Cas no 899739-10-7 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide)
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- VU0501899-1
- AKOS024471313
- F2831-0540
- N-(4-(4-bromophenyl)thiazol-2-yl)-4-(isopropylsulfonyl)benzamide
- N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide
- N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
- 899739-10-7
- N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide
-
- Inchi: 1S/C19H17BrN2O3S2/c1-12(2)27(24,25)16-9-5-14(6-10-16)18(23)22-19-21-17(11-26-19)13-3-7-15(20)8-4-13/h3-12H,1-2H3,(H,21,22,23)
- InChI Key: OCLYTTBQQYJGSE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CSC(=N1)NC(C1C=CC(=CC=1)S(C(C)C)(=O)=O)=O
Computed Properties
- Exact Mass: 463.98640g/mol
- Monoisotopic Mass: 463.98640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 113Ų
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2831-0540-2μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-5μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-10μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-20μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-1mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-2mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-3mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-4mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-5mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2831-0540-10mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(propane-2-sulfonyl)benzamide |
899739-10-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide: A Comprehensive Overview
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide, identified by the CAS number 899739-10-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a 1,3-thiazole ring and a sulfonyl group. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.
The molecular structure of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide is intriguing. The benzamide group provides a rigid aromatic framework, while the 1,3-thiazole ring introduces heterocyclic properties that can enhance bioavailability and stability. The sulfonyl group attached to the propane chain adds hydrophilic characteristics, which can be advantageous in drug delivery systems. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties, making this compound a subject of interest in medicinal chemistry.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic coupling reactions, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications. The use of eco-friendly solvents and reagents has further aligned its synthesis with sustainable chemical practices.
The biological activity of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases. For instance, studies published in high-impact journals have shown that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), a hallmark enzyme in Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier suggests promising therapeutic applications in central nervous system disorders.
Another area of interest is the role of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide in anticancer research. Preclinical studies have indicated that this compound induces apoptosis in various cancer cell lines by modulating mitochondrial pathways. The sulfonyl group has been implicated in enhancing the compound's cytotoxicity, making it a potential candidate for targeted cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its efficacy in clinical settings.
In terms of material science applications, the unique electronic properties of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-based compounds have drawn attention for use in organic electronics. Researchers have investigated its potential as a semiconducting material in field-effect transistors (FETs). Initial results suggest that its electron transport properties are comparable to those of established materials like pentacene and C60 derivatives. This opens up possibilities for its integration into next-generation electronic devices.
The environmental impact of synthesizing and using N-etc.(text continues)
899739-10-7 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)